Cas no 1209459-61-9 (2-Tert-butyl-3-chloropyrazine)

• Product Name: 2-Tert-butyl-3-chloropyrazine
• CAS No: 1209459-61-9
• MF: C₈H₁₁ClN₂
• MW: 170.639340639114
• MDL: MFCD14702663
• CID: 5238178
• Update Time: 2025-05-23

2-Tert-butyl-3-chloropyrazine Chemical and Physical Properties

Names and Identifiers

• 2-TERT-BUTYL-3-CHLOROPYRAZINE
• AT11134
• MB13968
• 2-(TERT-BUTYL)-3-CHLOROPYRAZINE
• Pyrazine, 2-chloro-3-(1,1-dimethylethyl)-
• 2-Tert-butyl-3-chloropyrazine

• MDL： MFCD14702663
• Inchi： 1S/C8H11ClN2/c1-8(2,3)6-7(9)11-5-4-10-6/h4-5H,1-3H3
• InChI Key： VNPZFIAHTKUIBF-UHFFFAOYSA-N
• SMILES： ClC1C(C(C)(C)C)=NC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• XLogP3: 2.5
• Topological Polar Surface Area: 25.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2-Tert-butyl-3-chloropyrazine

Comprehensive Overview of 2-Tert-butyl-3-chloropyrazine (CAS No. 1209459-61-9): Properties, Applications, and Industry Insights

2-Tert-butyl-3-chloropyrazine (CAS No. 1209459-61-9) is a specialized heterocyclic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This pyrazine derivative features a tert-butyl group and a chlorine substituent, which enhance its reactivity and selectivity in synthetic applications. Recent studies highlight its potential as a flavor enhancer and intermediate in bioactive molecule synthesis, aligning with the growing demand for high-value fine chemicals.

The compound’s molecular stability and low toxicity profile make it suitable for diverse applications, including fragrance formulations and crop protection agents. Industry trends show increased searches for "sustainable pyrazine synthesis" and "eco-friendly chlorinated intermediates," reflecting its relevance in green chemistry. Researchers are also exploring its role in metal-organic frameworks (MOFs), a hotspot in materials science, due to its ability to act as a ligand precursor.

Analytical data for CAS 1209459-61-9 reveals a purity standard of ≥98%, with HPLC and GC-MS being the preferred quality control methods. Its solubility in organic solvents (e.g., DCM, ethanol) facilitates lab-scale and industrial use. Notably, patents filed between 2020–2023 emphasize its utility in non-linear optics (NLO) and electronic materials, addressing the surge in demand for advanced functional compounds.

From a commercial perspective, 2-Tert-butyl-3-chloropyrazine is cataloged by major suppliers like Sigma-Aldrich and TCI Chemicals, with pricing influenced by batch scalability and custom synthesis options. FAQs such as "How to store 2-Tert-butyl-3-chloropyrazine?" (recommended: inert atmosphere, –20°C) and "alternative routes for pyrazine functionalization" dominate online discussions, underscoring its practical significance.

Innovations in microwave-assisted synthesis have reduced production time for this compound by 40%, a key point for cost-sensitive buyers. Regulatory compliance (REACH, FDA GRAS) further positions it as a viable candidate for food and pharmaceutical approvals. As AI-driven drug discovery accelerates, CAS 1209459-61-9 is increasingly referenced in machine learning datasets for molecular property prediction.

In summary, 2-Tert-butyl-3-chloropyrazine exemplifies the convergence of traditional organic chemistry and cutting-edge applications. Its versatility across industries, coupled with stringent quality benchmarks, ensures its prominence in scientific and commercial landscapes. Future research may explore its biocatalytic modification to align with circular economy principles.